[3-(4-Bromobenzyl)-1,2,4-oxadiazol-5-yl]methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[3-(4-Bromobenzyl)-1,2,4-oxadiazol-5-yl]methanamine” is a chemical compound with the CAS Number: 1094351-79-7. It has a molecular weight of 268.11 . The IUPAC name for this compound is [3- (4-bromobenzyl)-1,2,4-oxadiazol-5-yl]methanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10BrN3O/c11-8-3-1-7 (2-4-8)5-9-13-10 (6-12)15-14-9/h1-4H,5-6,12H2 . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 268.11 .Scientific Research Applications
Synthesis and Characterization
- [3-(4-Bromobenzyl)-1,2,4-oxadiazol-5-yl]methanamine and similar compounds have been synthesized for various research purposes. For example, Kaneria et al. (2016) synthesized 4-(alkyl/aryl)-3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol, a compound structurally related to this compound, which was then characterized using NMR, IR, and Mass spectroscopy (Kaneria et al., 2016).
Antimicrobial Activities
- Various derivatives of this compound have been explored for their antimicrobial properties. For instance, Ustabaş et al. (2020) synthesized a compound containing 1,3,4-oxadiazoles and 1,2,4-triazole heterocyclic rings and found it to have significant antimicrobial activities against various bacterial strains and the Leishmania major species (Ustabaş et al., 2020).
Antioxidant and Anticancer Properties
- Some derivatives of this compound have shown potential in antioxidant and anticancer applications. For example, Menteşe et al. (2015) synthesized benzimidazole derivatives containing 1,3,4-oxadiazole, which exhibited notable antioxidant activities and promising results against certain cancer cell lines (Menteşe et al., 2015).
Applications in Photodynamic Therapy
- Pişkin et al. (2020) described the synthesis of phthalocyanine compounds with bromo and oxadiazole groups, demonstrating their utility in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin et al., 2020).
Anticoagulant Activity
- Iyer et al. (2016) explored 1,3,4-oxadiazole derivatives as anticoagulant agents, finding that these compounds exhibited significant anticoagulant activity, highlighting their potential in this area (Iyer et al., 2016).
Properties
IUPAC Name |
[3-[(4-bromophenyl)methyl]-1,2,4-oxadiazol-5-yl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN3O/c11-8-3-1-7(2-4-8)5-9-13-10(6-12)15-14-9/h1-4H,5-6,12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKGGVKFIYPVICX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=NOC(=N2)CN)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.